Cas no 309924-05-8 (3-(4-fluorophenyl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 3-(4-fluorophenyl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 309924-05-8
• MF: C₂₄H₁₉FN₂O₃
• MW: 402.417669534683
• CID: 5025455
• Update Time: 2025-06-25

3-(4-fluorophenyl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-(2-methylphenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
• STL020218
• ST50323446
• 3-(4-fluorophenyl)-2-(2-methylphenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione
• 3-(4-fluorophenyl)-5-phenyl-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 6-(4-fluorophenyl)-5-(2-methylphenyl)-2-phenyl-2,4,5,6,3a,
• 3-(4-fluorophenyl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

• Inchi： 1S/C24H19FN2O3/c1-15-7-5-6-10-19(15)27-21(16-11-13-17(25)14-12-16)20-22(30-27)24(29)26(23(20)28)18-8-3-2-4-9-18/h2-14,20-22H,1H3
• InChI Key： CYSKHBCHNLYEME-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C(N(C3C=CC=CC=3)C(C2ON1C1C=CC=CC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 659
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8